Ethyl 3-(4-methoxyphenyl)-4-oxo-5-(4-(trifluoromethyl)benzamido)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 3-(4-methoxyphenyl)-4-oxo-5-[[4-(trifluoromethyl)benzoyl]amino]thieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C24H18F3N3O5S/c1-3-35-23(33)19-17-12-36-21(28-20(31)13-4-6-14(7-5-13)24(25,26)27)18(17)22(32)30(29-19)15-8-10-16(34-2)11-9-15/h4-12H,3H2,1-2H3,(H,28,31)
• InChI Key: UTIPBOKWWBWFAE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3=CC=C(C=C3)C(F)(F)F)C4=CC=C(C=C4)OC
• Molecular Formula: C24H18F3N3O5S
• Molecular Weight: 517.5 g/mol

Description

Ethyl 3-(4-methoxyphenyl)-4-oxo-5-(4-(trifluoromethyl)benzamido)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C24H18F3N3O5S and its molecular weight is 517.48. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodology Development

The chemical structure of Ethyl 3-(4-methoxyphenyl)-4-oxo-5-(4-(trifluoromethyl)benzamido)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate suggests its potential as a key intermediate in organic synthesis. Compounds with similar structures have been synthesized and utilized as intermediates in creating a wide array of chemical entities. For example, the syntheses of metabolites of ethyl 4-(3,4-dimethoxyphenyl)-6,7-dimethoxy-2-(1,2,4-triazol-1-ylmethyl)quinoline-3-carboxylate (TAK-603) involve using protective groups for phenolic hydroxy in Friedel–Crafts reactions, demonstrating the utility of such compounds in complex organic syntheses (M. Mizuno et al., 2006).

Biological Activity Investigation

Derivatives related to Ethyl 3-(4-methoxyphenyl)-4-oxo-5-(4-(trifluoromethyl)benzamido)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate have been explored for their biological activities. For instance, new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives have been synthesized and evaluated for in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, indicating the potential of these compounds in medicinal chemistry (Ashraf S. Hassan et al., 2014).

Material Science Applications

The chemical versatility of Ethyl 3-(4-methoxyphenyl)-4-oxo-5-(4-(trifluoromethyl)benzamido)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate allows for its use in material science, particularly in the synthesis of novel compounds with potential applications as herbicides. A study on the synthesis and herbicidal activities of novel 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives showcases this application, with some compounds exhibiting significant herbicidal activities (Han Xu et al., 2008).